Cas no 2411264-77-0 (8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline)
8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline Chemical and Physical Properties
Names and Identifiers
-
- Z3991661361
- 8-chloro-3-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)quinoline
- 8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline
-
- Inchi: 1S/C17H17ClN4O/c1-21-8-12(6-20-21)9-22-10-14(22)11-23-15-5-13-3-2-4-16(18)17(13)19-7-15/h2-8,14H,9-11H2,1H3
- InChI Key: JHKAPHGUTKPKFZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C1N=CC(=C2)OCC1CN1CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 412
- XLogP3: 2.5
- Topological Polar Surface Area: 43
8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559019-1.0g |
8-chloro-3-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)quinoline |
2411264-77-0 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline
Introduction to 8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline (CAS No. 2411264-77-0)
8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline, identified by its CAS number 2411264-77-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The intricate structure of this molecule, featuring a quinoline core and multiple functional groups, makes it a subject of interest for researchers exploring novel therapeutic agents.
The molecular framework of 8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline incorporates several key structural elements that contribute to its unique chemical properties and potential biological functions. The quinoline moiety is a well-known scaffold in medicinal chemistry, often found in drugs with antimicrobial, antimalarial, and anticancer properties. The presence of a chloro group at the 8-position and a methoxy-substituted aziridine ring at the 3-position further enhances its structural complexity and suggests possible interactions with biological targets.
In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Research has demonstrated that modifications to the quinoline core can significantly alter its pharmacological properties, leading to the discovery of new drugs with improved efficacy and reduced side effects. The compound 8-Chloro-3-[[1-(1-methylpyrazol-4-yl)methyl]aziridin-2-yl)methoxy]quinoline represents a promising candidate in this context, as its unique structural features may confer distinct biological effects compared to other quinoline-based compounds.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The incorporation of the aziridine ring, a highly reactive three-membered heterocycle, is particularly challenging but crucial for achieving the desired biological activity. The methoxy-substituted aziridine moiety at the 3-position of the quinoline core is likely to participate in various chemical interactions, including hydrogen bonding and electrostatic interactions with biological targets.
One of the most intriguing aspects of 8-Chloro-3-[[(1-methylpyrazol-4-ylmethyl)aziridin-2-ylmethoxy]]quinoline is its potential as a lead compound for drug development. The combination of the quinoline scaffold with the aziridine group creates a molecule with multiple sites for interaction with biological targets. This structural diversity makes it an attractive candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, modifications to the quinoline core have led to the development of new antimalarial drugs that are more effective against drug-resistant strains of Plasmodium falciparum. Similarly, quinoline-based compounds have shown promise in the treatment of cancer, particularly in targeting specific enzymes involved in tumor growth and progression. The compound 8-Chloro-[[(1-methylpyrazol[4]-ylmethylethoxy]]methylene]-3H]-quinolinone, as it may be referred to in some contexts, could potentially contribute to these efforts by offering a novel pharmacological profile.
The role of computational chemistry and molecular modeling has been instrumental in understanding the structure-property relationships of complex organic molecules like this one. These tools allow researchers to predict how changes in molecular structure will affect biological activity, thereby guiding the design of more effective drug candidates. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the time required for experimental validation.
In addition to its potential therapeutic applications, CAS No. 2411264[77]-0 may also find utility in other areas of research, such as chemical biology and synthetic chemistry. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. The ability to modify specific functional groups while maintaining overall molecular integrity provides researchers with flexibility in designing experiments and exploring new chemical space.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with specific targets. The compound CAS No 2411264[77]-0, with its rich structural diversity and potential biological activity, is poised to play a significant role in this ongoing scientific endeavor.
2411264-77-0 (8-Chloro-3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)